Cas no 172879-57-1 (Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-)

• Product Name: Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-
• CAS No: 172879-57-1
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 1356629
• Update Time: 2024-08-17

Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-

• Inchi： 1S/C13H14N2O2S/c1-10-3-5-13(6-4-10)18(16,17)9-12-7-8-14-15-11(12)2/h3-8H,9H2,1-2H3
• InChI Key： FYTUVSYFEPDPDB-UHFFFAOYSA-N
• SMILES： C1(C)=NN=CC=C1CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 262.07772

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 522.9±50.0 °C(Predicted)
• PSA: 59.92
• pka: 2.49±0.10(Predicted)